Cas no 261762-81-6 (6-Chloro-2-fluoro-3-methylbenzoyl chloride)

6-Chloro-2-fluoro-3-methylbenzoyl chloride structure
261762-81-6 structure
Product Name:6-Chloro-2-fluoro-3-methylbenzoyl chloride
CAS No:261762-81-6
MF:C8H5Cl2FO
MW:207.02910399437
MDL:MFCD01631361
CID:92594
PubChem ID:2773670
Update Time:2024-10-30

6-Chloro-2-fluoro-3-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-fluoro-3-methylbenzoyl chloride
    • 6-Chloro-2-fluoro-m-toluoyl chloride
    • AC1MCNAJ
    • AC1Q2LWS
    • ACMC-20alzl
    • CTK4F7262
    • JRD-1052
    • PC0103
    • 2-Chloro-3-(chlorocarbonyl)-4-fluorotoluene, 2-Chloro-6-fluoro-m-toluoyl chloride
    • Benzoyl chloride, 2-chloro-6-fluoro-3-methyl- (9CI)
    • Benzoyl chloride, 2-chloro-6-fluoro-3-methyl-
    • SKL1243
    • MDL: MFCD01631361
    • Inchi: 1S/C8H5Cl2FO/c1-4-2-3-5(11)6(7(4)9)8(10)12/h2-3H,1H3
    • InChI Key: XJFKTIHKOKWAEF-UHFFFAOYSA-N
    • SMILES: C(Cl)(=O)C1=C(F)C=CC(C)=C1Cl

Computed Properties

  • Exact Mass: 205.97025
  • Monoisotopic Mass: 205.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Colorless liquid with irritation
  • Density: 1.396
  • Boiling Point: 247.1°C at 760 mmHg
  • Flash Point: 103.2°C
  • Refractive Index: 1.5265
  • PSA: 17.07
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

6-Chloro-2-fluoro-3-methylbenzoyl chloride Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material transportation number:UN 3265
  • Hazard Category Code: 34-36/37/38-22
  • Safety Instruction: 26-36/37/39
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • Safety Term:S26;S36/37/39;S45
  • Packing Group:II
  • HazardClass:8
  • PackingGroup:II

6-Chloro-2-fluoro-3-methylbenzoyl chloride Customs Data

  • HS CODE:2916399090

6-Chloro-2-fluoro-3-methylbenzoyl chloride Pricemore >>

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